Cas no 860785-48-4 (Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate)

• Product Name: Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate
• CAS No: 860785-48-4
• MF: C₁₆H₂₀N₂O₈S
• MW: 400.403603553772
• MDL: MFCD04124523
• CID: 3030729
• PubChem ID: 2763451
• Update Time: 2025-06-12

Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 2-[2-NITRO-4-(PIPERIDINOSULFONYL)PHENYL]MALONATE
• Propanedioic acid, 2-[2-nitro-4-(1-piperidinylsulfonyl)phenyl]-, 1,3-dimethyl ester
• MFCD04124523
• SR-01000308973
• Dimethyl 2-[2-nitro-4-(piperidinosulfonyl)phenyl]-malonate
• Dimethyl2-[2-nitro-4-(piperidinosulfonyl)phenyl]-malonate
• SR-01000308973-1
• 1,3-dimethyl 2-[2-nitro-4-(piperidine-1-sulfonyl)phenyl]propanedioate
• AKOS005069681
• 12W-0002
• 860785-48-4
• dimethyl 2-(2-nitro-4-piperidin-1-ylsulfonylphenyl)propanedioate
• Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate

• MDL： MFCD04124523
• Inchi： 1S/C16H20N2O8S/c1-25-15(19)14(16(20)26-2)12-7-6-11(10-13(12)18(21)22)27(23,24)17-8-4-3-5-9-17/h6-7,10,14H,3-5,8-9H2,1-2H3
• InChI Key： OIBQIPRBFBRZOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C(=O)OC)C(=O)OC)=C(C=1)[N+](=O)[O-])(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 400.09403677g/mol
• Monoisotopic Mass: 400.09403677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Melting Point: 109-111°

Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate Security Information

• HazardClass：IRRITANT

Additional information on Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate

Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate (CAS No. 860785-48-4): A Comprehensive Overview

Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate, identified by its CAS number 860785-48-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate incorporates several key functional groups, including a nitro group and a piperidinosulfonyl moiety. These features contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the nitro group suggests potential reactivity that can be exploited in various synthetic pathways, while the piperidinosulfonyl group introduces a polar, charged moiety that may enhance solubility and binding affinity in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing nitro and sulfonyl groups. These functional groups are well-known for their ability to modulate biological pathways, making them attractive candidates for drug discovery. For instance, nitroaromatic compounds have been extensively studied for their antimicrobial and anti-inflammatory properties. Similarly, sulfonyl derivatives are widely used in the development of drugs targeting enzymes and receptors involved in various diseases.

The synthesis of Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the nitration of a phenyl derivative, followed by sulfonylation and malonation to introduce the desired functional groups. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity.

One of the most compelling aspects of Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate is its potential as a building block for more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling researchers to tailor its properties for specific applications. For example, the nitro group can be reduced to an amine, opening up possibilities for further functionalization. Additionally, the piperidinosulfonyl group can be replaced with other sulfonylating agents or modified to enhance binding interactions with biological targets.

Recent studies have highlighted the importance of understanding the structural and functional relationships in drug-like molecules. Computational methods, such as molecular docking and quantum mechanical calculations, have been increasingly used to predict the behavior of compounds like Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate before experimental validation. These approaches help in identifying optimal conformations and interactions with potential biological targets, thereby accelerating the drug discovery process.

The pharmacological evaluation of Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate has revealed promising results in preclinical studies. Initial experiments suggest that this compound exhibits moderate activity against certain enzymatic targets, indicating its potential therapeutic value. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biochemists are essential to translate these findings into clinical applications.

The role of intermediates like Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate cannot be overstated in modern drug development. They serve as critical links between basic research and clinical translation, providing essential tools for exploring new therapeutic strategies. As our understanding of complex biological systems continues to evolve, compounds with unique structural features will play an increasingly important role in addressing unmet medical needs.

In conclusion, Dimethyl 2-2-Nitro-4-(piperidinosulfonyl)phenyl-malonate (CAS No. 860785-48-4) represents a significant advancement in chemical synthesis and pharmaceutical research. Its intricate structure and versatile functional groups make it a valuable asset for developing novel drugs and biochemical probes. With ongoing research efforts aimed at uncovering its full potential, this compound is poised to make substantial contributions to the field of medicinal chemistry.